molecular formula C21H42O3 B1233108 2-[(E)-octadec-9-enoxy]propane-1,3-diol

2-[(E)-octadec-9-enoxy]propane-1,3-diol

Cat. No.: B1233108
M. Wt: 342.6 g/mol
InChI Key: NOKZRPRTHPWZDV-MDZDMXLPSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(E)-Octadec-9-enoxy]propane-1,3-diol is a glycerol-derived ether featuring an unsaturated (E)-octadec-9-enoxy chain at the C2 position. This compound is characterized by its amphiphilic nature, combining a hydrophobic alkenyl chain with a hydrophilic diol backbone.

Properties

Molecular Formula

C21H42O3

Molecular Weight

342.6 g/mol

IUPAC Name

2-[(E)-octadec-9-enoxy]propane-1,3-diol

InChI

InChI=1S/C21H42O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-21(19-22)20-23/h9-10,21-23H,2-8,11-20H2,1H3/b10-9+

InChI Key

NOKZRPRTHPWZDV-MDZDMXLPSA-N

Isomeric SMILES

CCCCCCCC/C=C/CCCCCCCCOC(CO)CO

Canonical SMILES

CCCCCCCCC=CCCCCCCCCOC(CO)CO

Synonyms

2-O-(9-octadecenyl)glycerol
sn-2-O-(cis-9)octadecenylglycerol

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural Analogues with Aromatic Substituents

Compound 9 () :
  • Structure: 2-{4-[(1E)-3-hydroxyprop-1-en-1-yl]-2,6-dimethoxyphenoxy}propane-1,3-diol
  • Key Differences: Contains a methoxy-substituted phenolic ring instead of an aliphatic chain.
Compound 7 () :
  • Structure: 2-[4-(3-hydroxypropyl)-2-methoxyphenoxy]-propane-1,3-diol
  • Key Differences: Features a methoxyphenoxy group with a short hydroxypropyl chain.
β-O-4 Lignin Model Compounds () :
  • Example: 2-(3,5-difluorophenoxy)propane-1,3-diol
  • Key Differences :
    • Fluorinated aromatic substituents enhance reactivity in alkaline degradation studies .
    • Stereochemistry (erythro vs. threo) significantly impacts degradation rates, with erythro isomers degrading 4× faster .

Analogues with Aliphatic Substituents

Trimethylolpropane Oleate () :
  • Structure: 2-Ethyl-2-(hydroxymethyl)propane-1,3-diol esterified with (9Z)-octadec-9-enoic acid.
  • Key Differences :
    • Ester linkage vs. the ether linkage in the target compound.
    • Higher hydrophobicity due to the ester group, making it suitable for lubricants or plasticizers .
Compound 6 () :
  • Structure : 2-(4-Hydroxyphenyl)propane-1,3-diol
  • Isolated from Taxus cuspidata, suggesting natural occurrence in conifers .

Physicochemical Properties

Property 2-[(E)-Octadec-9-enoxy]Propane-1,3-Diol Trimethylolpropane Oleate () β-O-4 Lignin Model ()
Hydrophobicity Moderate (ether linkage) High (ester linkage) Low (fluorinated aromatic)
Reactivity Stable under neutral conditions Hydrolyzable in acidic/alkaline media Degrades in alkaline conditions
Natural Occurrence Synthetic/Not reported Synthetic Lignin-derived

Research Findings and Implications

  • Bioactivity Gaps : Unlike aromatic analogs (e.g., hepatoprotective or cytotoxic compounds in –4), the target compound’s long alkenyl chain may favor membrane interaction studies or drug delivery systems .
  • Industrial Relevance : The stability of ether-linked compounds (vs. ester or β-O-4 linkages) could be advantageous in surfactant formulations requiring pH resistance .
  • Synthetic Challenges: The (E)-configuration of the octadec-9-enoxy chain may require stereoselective synthesis, contrasting with simpler aromatic analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.